Cas no 1207012-89-2 (1-(3-cyano-6-fluoroquinolin-4-yl)-N-(3,5-dimethoxyphenyl)piperidine-4-carboxamide)
1-(3-cyano-6-fluoroquinolin-4-yl)-N-(3,5-dimethoxyphenyl)piperidine-4-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- 1-(3-Cyano-6-fluoro-4-quinolinyl)-N-(3,5-dimethoxyphenyl)-4-piperidinecarboxamide
- 1-(3-cyano-6-fluoroquinolin-4-yl)-N-(3,5-dimethoxyphenyl)piperidine-4-carboxamide
-
- Inchi: 1S/C24H23FN4O3/c1-31-19-10-18(11-20(12-19)32-2)28-24(30)15-5-7-29(8-6-15)23-16(13-26)14-27-22-4-3-17(25)9-21(22)23/h3-4,9-12,14-15H,5-8H2,1-2H3,(H,28,30)
- InChI Key: MNSPZQBMNYNHGZ-UHFFFAOYSA-N
- SMILES: N1(C2C3C(N=CC=2C#N)=CC=C(F)C=3)CCC(C(NC2=CC(OC)=CC(OC)=C2)=O)CC1
Experimental Properties
- Density: 1.33±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 698.2±55.0 °C(Predicted)
- pka: 13.66±0.70(Predicted)
1-(3-cyano-6-fluoroquinolin-4-yl)-N-(3,5-dimethoxyphenyl)piperidine-4-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F3398-3638-2μmol |
1-(3-cyano-6-fluoroquinolin-4-yl)-N-(3,5-dimethoxyphenyl)piperidine-4-carboxamide |
1207012-89-2 | 2μmol |
$57.0 | 2023-09-10 | ||
| Life Chemicals | F3398-3638-5μmol |
1-(3-cyano-6-fluoroquinolin-4-yl)-N-(3,5-dimethoxyphenyl)piperidine-4-carboxamide |
1207012-89-2 | 5μmol |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F3398-3638-10μmol |
1-(3-cyano-6-fluoroquinolin-4-yl)-N-(3,5-dimethoxyphenyl)piperidine-4-carboxamide |
1207012-89-2 | 10μmol |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F3398-3638-20μmol |
1-(3-cyano-6-fluoroquinolin-4-yl)-N-(3,5-dimethoxyphenyl)piperidine-4-carboxamide |
1207012-89-2 | 20μmol |
$79.0 | 2023-09-10 | ||
| Life Chemicals | F3398-3638-1mg |
1-(3-cyano-6-fluoroquinolin-4-yl)-N-(3,5-dimethoxyphenyl)piperidine-4-carboxamide |
1207012-89-2 | 1mg |
$54.0 | 2023-09-10 | ||
| Life Chemicals | F3398-3638-2mg |
1-(3-cyano-6-fluoroquinolin-4-yl)-N-(3,5-dimethoxyphenyl)piperidine-4-carboxamide |
1207012-89-2 | 2mg |
$59.0 | 2023-09-10 | ||
| Life Chemicals | F3398-3638-3mg |
1-(3-cyano-6-fluoroquinolin-4-yl)-N-(3,5-dimethoxyphenyl)piperidine-4-carboxamide |
1207012-89-2 | 3mg |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F3398-3638-4mg |
1-(3-cyano-6-fluoroquinolin-4-yl)-N-(3,5-dimethoxyphenyl)piperidine-4-carboxamide |
1207012-89-2 | 4mg |
$66.0 | 2023-09-10 | ||
| Life Chemicals | F3398-3638-5mg |
1-(3-cyano-6-fluoroquinolin-4-yl)-N-(3,5-dimethoxyphenyl)piperidine-4-carboxamide |
1207012-89-2 | 5mg |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F3398-3638-10mg |
1-(3-cyano-6-fluoroquinolin-4-yl)-N-(3,5-dimethoxyphenyl)piperidine-4-carboxamide |
1207012-89-2 | 10mg |
$79.0 | 2023-09-10 |
1-(3-cyano-6-fluoroquinolin-4-yl)-N-(3,5-dimethoxyphenyl)piperidine-4-carboxamide Related Literature
-
Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
-
Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
-
Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
-
Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
-
Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
Additional information on 1-(3-cyano-6-fluoroquinolin-4-yl)-N-(3,5-dimethoxyphenyl)piperidine-4-carboxamide
Introduction to 1-(3-cyano-6-fluoroquinolin-4-yl)-N-(3,5-dimethoxyphenyl)piperidine-4-carboxamide (CAS No. 1207012-89-2)
1-(3-cyano-6-fluoroquinolin-4-yl)-N-(3,5-dimethoxyphenyl)piperidine-4-carboxamide, with the CAS number 1207012-89-2, is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of quinoline derivatives and is characterized by its unique structural features, including a cyano group, a fluoro substituent, and methoxy groups. These functional groups contribute to its biological activity and pharmacological properties.
The molecular structure of 1-(3-cyano-6-fluoroquinolin-4-yl)-N-(3,5-dimethoxyphenyl)piperidine-4-carboxamide is particularly noteworthy for its ability to interact with specific biological targets. The quinoline scaffold is a well-known motif in drug discovery, often associated with antimalarial and anticancer activities. The presence of the cyano and fluoro groups enhances the compound's lipophilicity and metabolic stability, while the methoxy groups improve its solubility and receptor binding affinity.
Recent studies have highlighted the potential of 1-(3-cyano-6-fluoroquinolin-4-yl)-N-(3,5-dimethoxyphenyl)piperidine-4-carboxamide in various therapeutic areas. One of the most promising applications is in the treatment of neurodegenerative diseases such as Alzheimer's disease (AD). Research has shown that this compound can modulate key signaling pathways involved in neuroinflammation and oxidative stress, which are critical factors in the progression of AD. Specifically, it has been found to inhibit the activation of microglia and reduce the production of pro-inflammatory cytokines.
In addition to its neuroprotective effects, 1-(3-cyano-6-fluoroquinolin-4-yl)-N-(3,5-dimethoxyphenyl)piperidine-4-carboxamide has demonstrated potent anti-inflammatory properties. In vitro studies have shown that it can effectively suppress the expression of inflammatory markers such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. These findings suggest that this compound may have broad-spectrum anti-inflammatory activity, making it a valuable candidate for the treatment of inflammatory disorders such as rheumatoid arthritis and inflammatory bowel disease (IBD).
The pharmacokinetic profile of 1-(3-cyano-6-fluoroquinolin-4-yl)-N-(3,5-dimethoxyphenyl)piperidine-4-carboxamide has also been extensively studied. Preclinical data indicate that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. Oral administration results in rapid absorption and good bioavailability, with a half-life that allows for once-daily dosing regimens. Moreover, the compound shows low toxicity in animal models, further supporting its potential for clinical development.
Clinical trials are currently underway to evaluate the safety and efficacy of 1-(3-cyano-6-fluoroquinolin-4-yl)-N-(3,5-dimethoxyphenyl)piperidine-4-carboxamide in human subjects. Early phase I trials have demonstrated that it is well-tolerated at therapeutic doses with no serious adverse events reported. Phase II trials are focused on assessing its therapeutic benefits in patients with neurodegenerative diseases and inflammatory conditions.
In conclusion, 1-(3-cyano-6-fluoroquinolin-4-yl)-N-(3,5-dimethoxyphenyl)piperidine-4-carboxamide (CAS No. 1207012-89-2) represents a promising candidate for the development of novel therapeutics. Its unique chemical structure and multifaceted biological activities make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound holds significant promise for improving patient outcomes in a variety of medical conditions.
1207012-89-2 (1-(3-cyano-6-fluoroquinolin-4-yl)-N-(3,5-dimethoxyphenyl)piperidine-4-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)